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Compound of Interest

Compound Name: DL-Buthionine-(S,R)-sulfoximine

Cat. No.: B10754360

This guide provides critical safety and logistical information for the handling and disposal of DL-
Buthionine-(S,R)-sulfoximine, tailored for researchers, scientists, and professionals in drug
development. The following procedural steps are designed to ensure safe laboratory practices.

Hazard Identification and Safety Precautions

DL-Buthionine-(S,R)-sulfoximine is a chemical that requires careful handling due to its
potential health effects. It is classified as a skin and eye irritant and may cause respiratory
irritation if inhaled.[1][2] Ingestion of this compound can be harmful.[3] Adherence to the safety
protocols outlined below is mandatory to minimize exposure risks.

Summary of Hazard Information:

Hazard Classification GHS Hazard Statement Signal Word
Skin Irritation (Category 2) H315: Causes skin irritation Warning
Serious Eye Irritation H319: Causes serious eye )

s Warning
(Category 2A) irritation

Specific Target Organ Toxicity - ]
) H335: May cause respiratory ]
Single Exposure (Category 3), o Warning
) o irritation
Respiratory Tract Irritation

Acute Toxicity, Oral (Category

2) H302: Harmful if swallowed Warning
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Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling DL-
Buthionine-(S,R)-sulfoximine to prevent direct contact and inhalation.

Required Personal Protective Equipment:

Body Part Equipment Specification
Eyes Safety glasses or goggles Must have side-shields.[3][4]
Compatible chemical-resistant
Hands Gloves
gloves.[1]
Body Lab coat Impervious clothing.[3][4]
) ) NIOSH-approved respirator
Respiratory Respirator

(e.g., N95 dust mask).[1]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural workflow for the safe handling of DL-Buthionine-(S,R)-
sulfoximine from receipt to disposal.

1. Preparation and Engineering Controls:

o Ensure a well-ventilated work area, preferably a chemical fume hood, is operational.[3][5]
o Verify that a safety shower and an eyewash station are accessible and functional.[1][3][4]
o Prepare all necessary equipment and reagents before handling the compound.

» Designate a specific area for handling DL-Buthionine-(S,R)-sulfoximine.

2. Donning Personal Protective Equipment (PPE):

e Put on alab coat, ensuring it is fully buttoned.

o Wear safety goggles with side shields.
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e Put on compatible chemical-resistant gloves.

« If working with the powder outside of a fume hood, a NIOSH-approved respirator is required.
3. Handling the Compound:

e Avoid the formation of dust and aerosols.[3][5]

» Weigh the required amount of the compound carefully, minimizing agitation.

« If creating a solution, add the solid to the solvent slowly. DL-Buthionine-(S,R)-sulfoximine
is slightly soluble in aqueous solutions; solubility can be enhanced by first dissolving in an
organic solvent and then diluting into aqueous buffers.[6]

o Keep the container tightly closed when not in use.[1][5]

e Avoid all personal contact, including inhalation.[7]

4. Post-Handling Procedures:

o Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1][3]

o Clean the work area and any contaminated equipment. Surfaces can be decontaminated by
scrubbing with alcohol.[3][4]

¢ Remove PPE in the correct order to avoid cross-contamination.

Emergency Procedures

In the event of an exposure, follow these first-aid measures immediately.

First-Aid Measures:
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Exposure Route Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids.[4] Seek medical

attention.[4]

Immediately wash the affected area with plenty
) of soap and water.[3] Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse.[1][3] If skin

irritation occurs, get medical advice/attention.[1]

Move the victim to fresh air.[3][4] If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Do NOT induce vomiting.[4] Wash out the mouth

Ingestion _ _ _ _ _
with water.[4] Seek immediate medical attention.

Disposal Plan

Proper disposal of DL-Buthionine-(S,R)-sulfoximine and contaminated materials is crucial to
prevent environmental contamination and ensure safety.

» Waste Chemical: Dispose of the chemical in a suitable, closed container labeled for chemical
waste.[8] Follow all federal, state, and local regulations for hazardous waste disposal.

» Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and pipette tips, should be considered contaminated. Place these
items in a sealed, labeled container for hazardous waste disposal.[7]

o Spills: In case of a spill, wear appropriate PPE.[3][4] For solid spills, sweep up the material
and place it in a sealed container for disposal.[8] Avoid generating dust.[7] For liquid spills,
absorb with an inert material (e.g., diatomite, universal binders) and place in a sealed
container for disposal.[3][4] Clean the spill area with a suitable solvent (e.g., alcohol) and
wash the area with soap and water.[3][4]

Handling Workflow Diagram
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The following diagram illustrates the key steps and decision points in the safe handling of DL-
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Y
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Experiment/Procedure
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of DL-Buthionine-(S,R)-sulfoximine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Buthionine-(S,R)-sulfoximine]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-dI-buthionine-s-r-sulfoximine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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